4-(Furan-2-carbonyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one

• IUPAC Name: 4-(furan-2-carbonyl)-5-methyl-1,3-dihydroimidazol-2-one
• InChI: InChI=1S/C9H8N2O3/c1-5-7(11-9(13)10-5)8(12)6-3-2-4-14-6/h2-4H,1H3,(H2,10,11,13)
• InChI Key: YRRIGAIDBDUZNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=O)N1)C(=O)C2=CC=CO2
• Molecular Formula: C9H8N2O3
• DSSTOX Substance ID: DTXSID60574439
• Molecular Weight: 192.17 g/mol
• CAS RN: 77671-34-2

Description

Furan-2-carbonyl compounds are a class of organic compounds that contain a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The furan-2-carbonyl group is attached to the furan ring at the 2-position. These compounds are often used in the synthesis of various pharmaceuticals and bioactive compounds.

Molecular Structure Analysis

The molecular structure of furan-2-carbonyl compounds is characterized by the presence of a furan ring and a carbonyl group. The carbonyl group is typically in the form of a carbonyl chloride, which is a highly reactive group that can undergo various chemical reactions.

Chemical Reactions Analysis

Furan-2-carbonyl compounds can participate in a variety of chemical reactions, including electrophilic substitution reactions such as nitration, bromination, hydroxymethylation, formylation, and acylation. They can also undergo oxidation reactions to form other furan derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of furan-2-carbonyl compounds can vary widely depending on their specific structure. For example, they may exist as colorless oils or powders. They are typically soluble in organic solvents.

Mechanism of Action

The mechanism of action of furan-2-carbonyl compounds can vary depending on their specific structure and the context in which they are used. For example, some furan-2-carbonyl compounds are used as intermediates in the synthesis of pharmaceuticals, where they may act by interacting with biological targets.

Safety and Hazards

Furan-2-carbonyl compounds can pose various safety hazards. For example, they may be harmful if swallowed or inhaled, and they can cause severe skin burns and eye damage. Therefore, appropriate safety measures should be taken when handling these compounds.

Future Directions

The future research directions for furan-2-carbonyl compounds could involve exploring their potential applications in various fields, such as the synthesis of new pharmaceuticals and bioactive compounds. Additionally, research could focus on developing more efficient and environmentally friendly methods for their synthesis.

Synthesis routes and methods

Procedure details

To a slurry of 8.9 g of 1,3-dihydro-4-methyl-2H-imidazol-2-one and 24.0 g of aluminum chloride in 135 ml of nitrobenzene is added 12.9 g of furanoyl chloride in a dropwise manner. The mixture is stirred at 60° C. for 3 hours, cooled and poured over ice water. The solid is then filtered and recrystallized twice from methyl alcohol to afford the title compound. M.P. 214°-216° C.